Cas no 2799-86-2 (N-Benzyl-2-oxocyclopentane-1-carboxamide)

N-Benzyl-2-oxocyclopentane-1-carboxamide structure
2799-86-2 structure
Product Name:N-Benzyl-2-oxocyclopentane-1-carboxamide
CAS No:2799-86-2
MF:C13H15NO2
MW:217.263703584671
MDL:MFCD17011812
CID:1027765
PubChem ID:11790632
Update Time:2025-04-20

N-Benzyl-2-oxocyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-Benzyl-2-oxocyclopentanecarboxamide
    • LogP
    • N-benzyl-2-oxocyclopentane-1-carboxamide
    • CS-0037178
    • W13156
    • 2-Oxo-cyclopentanecarboxylic acid benzylamide
    • AKOS015855327
    • 2799-86-2
    • DB-031158
    • MFCD17011812
    • AS-63317
    • DTXSID10472870
    • CAA79986
    • SCHEMBL20292402
    • A5361
    • N-Benzyl-2-oxocyclopentane-1-carboxamide
    • MDL: MFCD17011812
    • Inchi: 1S/C13H15NO2/c15-12-8-4-7-11(12)13(16)14-9-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2,(H,14,16)
    • InChI Key: JAVBITZFJGUZTL-UHFFFAOYSA-N
    • SMILES: O=C1CCCC1C(NCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 217.11035
  • Monoisotopic Mass: 217.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Density: 1.168
  • Boiling Point: 461.194°C at 760 mmHg
  • Flash Point: 196.672°C
  • Refractive Index: 1.564
  • PSA: 46.17

N-Benzyl-2-oxocyclopentane-1-carboxamide Pricemore >>

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